7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(2-fluorophenyl)-1,3-dimethyl-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H24FN5O3S/c1-13-8-10-28(11-9-13)16(29)12-32-20-17-19(26(2)22(31)27(3)21(17)30)24-18(25-20)14-6-4-5-7-15(14)23/h4-7,13H,8-12H2,1-3H3
• InChI Key: OEJXXGDYAAKHAA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4F
• Molecular Formula: C22H24FN5O3S
• Molecular Weight: 457.5 g/mol

Description

7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H24FN5O3S and its molecular weight is 457.52. The purity is usually 95%.
BenchChem offers high-quality 7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Research has highlighted the significance of molecular structures like 7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione in understanding crystal structures and molecular interactions. For instance, studies on similar molecules have shown how hydrogen bonds and pi-pi stacking interactions play crucial roles in forming crystal structures and chains, which are essential in understanding the physical and chemical properties of these compounds (Trilleras et al., 2009).

Synthesis and Modification Processes

The compound's synthesis and modification processes have been a subject of interest. For example, research on related compounds has shown how reactions with alkylamides and oxidizing agents can lead to the formation of amino derivatives, which is significant for developing new pharmaceuticals and materials (Gulevskaya et al., 1994).

Application in Urease Inhibition

Studies on derivatives of similar compounds have demonstrated potential applications in inhibiting urease, an enzyme involved in the hydrolysis of urea. This has implications for developing treatments for diseases caused by urease-producing bacteria (Rauf et al., 2010).

Photophysical Properties and Sensing Applications

Research on pyrimidine-phthalimide derivatives, which share structural similarities, indicates potential applications in developing pH sensors due to their distinct photophysical properties. This highlights the use of such compounds in sensor technology and materials science (Yan et al., 2017).

Antibacterial Applications

Synthesis of substituted thienopyrimidines and their evaluation as antibacterial agents has been explored. This suggests the potential use of compounds like 7-(2-fluorophenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione in developing new antibiotics (More et al., 2013).